Cas no 57260-67-0 (1-(3,4-Dichlorophenyl)piperazine)

• Product Name: 1-(3,4-Dichlorophenyl)piperazine
• CAS No: 57260-67-0
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• MDL: MFCD00023128
• CID: 57098
• PubChem ID: 93601
• Update Time: 2025-06-13

1-(3,4-Dichlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)piperazine
• 1,2-Dichloro-4-(1-piperazino)benzene
• 1-(3,4-dichloropheny)piperazine
• 1-(3,4-dichloro-phenyl)-piperazine
• 1-(3,4-difchlorophenyl)piperazine
• 3,4-dichlorophenylpiperazine
• 4-(3,4-dichlorophenyl)piperazine
• N-(3,4-DICHLOROPHENYL)PIPERAZINE
• Piperazine,1-(3,4-dichlorophenyl)
• RARECHEM AH CK 0083

• MDL： MFCD00023128
• Inchi： 1S/C10H12Cl2N2/c11-9-2-1-8(7-10(9)12)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： PXFJLKKZSWWVRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCNCC1)Cl
• BRN： 520169

Computed Properties

• Exact Mass: 230.03800
• Monoisotopic Mass: 230.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Density: 1.2949 (rough estimate)
• Melting Point: 62-66 °C
• Boiling Point: 179 °C (15 mmHg)
• Flash Point: 202°C/15mm
• Refractive Index: 1.6400 (estimate)
• PSA: 15.27000
• LogP: 2.79680
• Solubility: Insoluble

1-(3,4-Dichlorophenyl)piperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3259
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S24/25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：8

Additional information on 1-(3,4-Dichlorophenyl)piperazine

Comprehensive Overview of 1-(3,4-Dichlorophenyl)piperazine (CAS No. 57260-67-0): Properties, Applications, and Research Insights

1-(3,4-Dichlorophenyl)piperazine, identified by its CAS number 57260-67-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperazine derivatives family, which are widely studied for their versatile applications in drug discovery and material science. The presence of dichlorophenyl and piperazine moieties in its structure contributes to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-(3,4-Dichlorophenyl)piperazine has surged due to its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its pharmacological activity, especially in the context of central nervous system (CNS) disorders. The compound's ability to modulate neurotransmitter systems has sparked investigations into its applicability for conditions such as anxiety, depression, and neurodegenerative diseases. These studies align with the growing public interest in mental health solutions and neuroprotective compounds, which are frequently searched topics in academic and healthcare forums.

The synthesis of 1-(3,4-Dichlorophenyl)piperazine involves multi-step organic reactions, often starting from 3,4-dichloroaniline or related precursors. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and structural verification. This rigorous quality control is critical for its use in preclinical research and drug formulation, areas where precision is paramount. The compound's molecular stability and solubility profile further enhance its utility in laboratory settings.

Beyond pharmaceuticals, 1-(3,4-Dichlorophenyl)piperazine has found applications in material science and catalysis. Its structural features enable it to act as a ligand in coordination chemistry, facilitating the development of metal-organic frameworks (MOFs) and heterogeneous catalysts. These applications resonate with current trends in sustainable chemistry and green synthesis, topics that dominate scientific discourse and search engine queries related to environmental innovation.

From a commercial perspective, the global market for piperazine-based compounds is expanding, driven by their diverse industrial and research applications. Suppliers and manufacturers emphasize custom synthesis and bulk availability of CAS No. 57260-67-0 to meet the needs of academic institutions and pharmaceutical companies. This aligns with the increasing demand for high-purity research chemicals and tailored molecular solutions, which are frequently searched terms in procurement databases.

In conclusion, 1-(3,4-Dichlorophenyl)piperazine (57260-67-0) represents a multifaceted compound with broad scientific relevance. Its applications span drug development, catalysis, and material engineering, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover its potential, this compound is poised to remain a focal point in both academic and industrial settings, addressing pressing challenges in healthcare and sustainable technology.